Cas no 35404-57-0 ((2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid)

(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(aminoiminomethyl)-L-Proline
- (2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid
- l-proline, 1-(aminoiminomethyl)- (9ci)
-
- Inchi: 1S/C6H11N3O2/c7-6(8)9-3-1-2-4(9)5(10)11/h4H,1-3H2,(H3,7,8)(H,10,11)/t4-/m0/s1
Computed Properties
- Exact Mass: 157.08523
Experimental Properties
- PSA: 78.92
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3252-250MG |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
35404-57-0 | 95% | 250MG |
¥ 3,841.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3252-250mg |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
35404-57-0 | 95% | 250mg |
¥3840.0 | 2024-04-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3252-100MG |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
35404-57-0 | 95% | 100MG |
¥ 2,402.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3252-500mg |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
35404-57-0 | 95% | 500mg |
¥6402.0 | 2024-04-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3252-100mg |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
35404-57-0 | 95% | 100mg |
¥2402.0 | 2024-04-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3252-1.0g |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
35404-57-0 | 95% | 1.0g |
¥9603.0000 | 2024-08-03 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3252-500.0mg |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
35404-57-0 | 95% | 500.0mg |
¥6402.0000 | 2024-08-03 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566145-1g |
Carbamimidoyl-L-proline |
35404-57-0 | 98% | 1g |
¥22407.00 | 2024-05-17 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3252-1G |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
35404-57-0 | 95% | 1g |
¥ 9,603.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3252-5G |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
35404-57-0 | 95% | 5g |
¥ 28,809.00 | 2023-04-13 |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid Related Literature
-
D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
-
O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
-
Katharina Chevalier,Matthias M. N. Wolf,Andreas Funk,Marko Andres,Markus Gerhards,Rolf Diller Phys. Chem. Chem. Phys., 2012,14, 15007-15020
-
Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
Additional information on (2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid
Recent Advances in the Study of (2S)-1-Carbamimidoylpyrrolidine-2-Carboxylic Acid (CAS: 35404-57-0)
The compound (2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid (CAS: 35404-57-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the role of (2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the carbamimidoyl group and the pyrrolidine ring, make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the design of enzyme inhibitors, particularly those targeting proteases and other hydrolases involved in disease pathways.
One of the most promising applications of this compound lies in its potential as a precursor for the development of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), a critical enzyme for viral replication. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects, suggesting its potential as a lead compound for COVID-19 therapeutics.
In addition to its antiviral properties, (2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid has been investigated for its role in modulating nitric oxide (NO) pathways. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that this compound can act as a NO synthase inhibitor, which may have implications for the treatment of inflammatory and cardiovascular diseases. The study employed a combination of computational modeling and enzymatic assays to elucidate the compound's mechanism of action.
The synthesis of (2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid has also seen advancements in recent years. A 2022 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as the use of biodegradable solvents and catalytic reactions, making it more sustainable for large-scale production.
Despite these promising developments, challenges remain in the clinical translation of (2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is focusing on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity.
In conclusion, (2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid (CAS: 35404-57-0) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its applications, coupled with advancements in synthetic methodologies, is expected to yield novel drug candidates in the coming years. The compound's versatility and biological relevance make it a focal point for interdisciplinary research in chemical biology and pharmaceutical sciences.
35404-57-0 ((2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid) Related Products
- 22350-70-5(Nopaline)
- 64199-70-8(Isonopaline)
- 921996-19-2(N-(1,3-benzothiazol-2-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)
- 1692492-85-5(2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)
- 64028-63-3(5-Norbornene-2-carboxylic tetrahydrofurfurylester)
- 1245645-65-1(4-(2-bromoethyl)indol-2-one)
- 57707-64-9(2-azidoacetonitrile)
- 1203230-14-1(5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl quinoxaline-2-carboxylate)
- 307-59-5(perfluorododecane)
- 1934536-76-1((6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol)
